Cas no 2161178-35-2 (tert-butyl N-methyl-N-1-(methylamino)propan-2-ylcarbamate)
tert-butyl N-methyl-N-1-(methylamino)propan-2-ylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl N-methyl-N-1-(methylamino)propan-2-ylcarbamate
- tert-butyl N-methyl-N-[1-(methylamino)propan-2-yl]carbamate
- 2161178-35-2
- EN300-1904421
- SCHEMBL19742730
-
- Inchi: 1S/C10H22N2O2/c1-8(7-11-5)12(6)9(13)14-10(2,3)4/h8,11H,7H2,1-6H3
- InChI Key: IKEXWFIFBHOJFS-UHFFFAOYSA-N
- SMILES: O(C(N(C)C(C)CNC)=O)C(C)(C)C
Computed Properties
- Exact Mass: 202.168127949g/mol
- Monoisotopic Mass: 202.168127949g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 41.6Ų
tert-butyl N-methyl-N-1-(methylamino)propan-2-ylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1904421-0.05g |
tert-butyl N-methyl-N-[1-(methylamino)propan-2-yl]carbamate |
2161178-35-2 | 0.05g |
$647.0 | 2023-09-18 | ||
| Enamine | EN300-1904421-0.1g |
tert-butyl N-methyl-N-[1-(methylamino)propan-2-yl]carbamate |
2161178-35-2 | 0.1g |
$678.0 | 2023-09-18 | ||
| Enamine | EN300-1904421-0.25g |
tert-butyl N-methyl-N-[1-(methylamino)propan-2-yl]carbamate |
2161178-35-2 | 0.25g |
$708.0 | 2023-09-18 | ||
| Enamine | EN300-1904421-0.5g |
tert-butyl N-methyl-N-[1-(methylamino)propan-2-yl]carbamate |
2161178-35-2 | 0.5g |
$739.0 | 2023-09-18 | ||
| Enamine | EN300-1904421-1.0g |
tert-butyl N-methyl-N-[1-(methylamino)propan-2-yl]carbamate |
2161178-35-2 | 1g |
$728.0 | 2023-06-01 | ||
| Enamine | EN300-1904421-2.5g |
tert-butyl N-methyl-N-[1-(methylamino)propan-2-yl]carbamate |
2161178-35-2 | 2.5g |
$1509.0 | 2023-09-18 | ||
| Enamine | EN300-1904421-5.0g |
tert-butyl N-methyl-N-[1-(methylamino)propan-2-yl]carbamate |
2161178-35-2 | 5g |
$2110.0 | 2023-06-01 | ||
| Enamine | EN300-1904421-10.0g |
tert-butyl N-methyl-N-[1-(methylamino)propan-2-yl]carbamate |
2161178-35-2 | 10g |
$3131.0 | 2023-06-01 | ||
| Enamine | EN300-1904421-1g |
tert-butyl N-methyl-N-[1-(methylamino)propan-2-yl]carbamate |
2161178-35-2 | 1g |
$770.0 | 2023-09-18 | ||
| Enamine | EN300-1904421-5g |
tert-butyl N-methyl-N-[1-(methylamino)propan-2-yl]carbamate |
2161178-35-2 | 5g |
$2235.0 | 2023-09-18 |
tert-butyl N-methyl-N-1-(methylamino)propan-2-ylcarbamate Related Literature
-
1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
Additional information on tert-butyl N-methyl-N-1-(methylamino)propan-2-ylcarbamate
Introduction to tert-butyl N-methyl-N-1-(methylamino)propan-2-ylcarbamate (CAS No. 2161178-35-2)
tert-butyl N-methyl-N-1-(methylamino)propan-2-ylcarbamate, identified by the Chemical Abstracts Service Number (CAS No.) 2161178-35-2, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This carbamate derivative features a tert-butyl group and an N-methyl-N-(1-methylamino)propyl moiety, which contribute to its unique structural and functional properties. The presence of these specific substituents makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.
The tert-butyl group, known for its steric bulk, plays a crucial role in modulating the reactivity and selectivity of the compound. This characteristic is particularly advantageous in multi-step synthetic routes where regioselectivity is paramount. Additionally, the N-methyl-N-(1-methylamino)propyl moiety introduces basicity and potential hydrogen bonding capabilities, which can be exploited in drug design to enhance binding affinity to biological targets.
In recent years, there has been growing interest in carbamate-based compounds due to their versatility as pharmacophores. Carbamates are known for their ability to act as transition-state mimics and have been widely used in the development of protease inhibitors, kinase inhibitors, and other enzyme-targeting drugs. The compound tert-butyl N-methyl-N-1-(methylamino)propan-2-ylcarbamate is no exception and has shown promise in several preclinical studies as a key building block for more sophisticated molecules.
One of the most compelling aspects of this compound is its potential application in the synthesis of small molecule inhibitors targeting neurological disorders. Recent advancements in medicinal chemistry have highlighted the importance of precise molecular architecture in achieving high efficacy and selectivity for neurological targets. The tert-butyl group helps to stabilize the compound against metabolic degradation, while the N-methyl-N-(1-methylamino)propyl moiety allows for optimal interaction with biological receptors.
Furthermore, the compound has been explored as a precursor in the synthesis of bioactive peptides and peptidomimetics. The carbamate linkage provides a stable framework that can be modified to introduce various functional groups, enabling the creation of molecules with tailored biological activities. This flexibility makes it an attractive candidate for drug discovery programs aimed at developing treatments for a wide range of diseases.
The synthesis of tert-butyl N-methyl-N-1-(methylamino)propan-2-ylcarbamate involves multi-step organic transformations that require careful optimization to ensure high yields and purity. Common synthetic routes include condensation reactions between appropriate carboxylic acid derivatives and methylamine derivatives, followed by functional group modifications to introduce the desired substituents. Advances in catalytic methods have also enabled more efficient synthetic strategies, reducing both reaction times and waste generation.
In terms of pharmacological activity, preliminary studies suggest that derivatives of this compound exhibit inhibitory effects on certain enzymes implicated in inflammatory pathways. The combination of steric hindrance provided by the tert-butyl group and hydrogen bonding capabilities from the N-methyl-N-(1-methylamino)propyl moiety appears to enhance binding interactions with target enzymes. This has opened up new avenues for research into potential therapeutic applications, particularly in conditions where inflammation plays a significant role.
The safety profile of tert-butyl N-methyl-N-1-(methylamino)propan-2-ylcarbamate is another critical consideration in its development as a pharmaceutical intermediate. While preliminary toxicity studies indicate that the compound is well-tolerated at moderate doses, further research is needed to fully assess its long-term effects. Evaluations focusing on metabolic stability, potential interactions with other drugs, and chronic toxicity will be essential before it can be considered for clinical use.
From an industrial perspective, the scalability of synthesizing this compound is an important factor for its commercial viability. Recent innovations in continuous flow chemistry have demonstrated promising results in improving production efficiency for complex organic molecules like this one. By optimizing reaction conditions and minimizing solvent usage, manufacturers can reduce costs while maintaining high product quality.
The role of computational chemistry in designing derivatives of tert-butyl N-methyl-N-1-(methylamino)propan-2-ylcarbamate cannot be overstated. Molecular modeling techniques allow researchers to predict binding affinities, optimize molecular structures, and identify potential lead compounds with enhanced biological activity. These computational tools are increasingly integrated into drug discovery pipelines, accelerating the process from initial design to final optimization.
In conclusion,tert-butyl N-methyl-N-1-(methylamino)propan-2-ylcarbamate (CAS No. 2161178-35-2) represents a fascinating compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable intermediate for synthesizing novel therapeutic agents targeting various diseases. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an important role in advancing medicinal chemistry innovation.
2161178-35-2 (tert-butyl N-methyl-N-1-(methylamino)propan-2-ylcarbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)